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molecular formula C8H13NO3 B8341015 Methyl 4-cyano-3-hydroxy-4-methylpentanoate

Methyl 4-cyano-3-hydroxy-4-methylpentanoate

Cat. No. B8341015
M. Wt: 171.19 g/mol
InChI Key: MVNXLTBXKCLPLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06730803B2

Procedure details

4-Cyano-3-hydroxy-4-methylpentanoic acid (7.7 g, 49 mmol) was dissolved in DMF (50 mL) and potassium carbonate (10.16 g, 73.5 mmol) was added. Dimethyl sulfate (8.03 g, 63.7 mmol) was dropwise added with vigorous stirring. The mixture was stirred at room temperature for 2 hr and toluene (50 mL) was added. 2N Aqueous hydrochloric acid solution (40 mL, 80 mmol) was dropwise added with vigorous stirring. After partitioning, a toluene layer was separated and an aqueous layer was extracted again with toluene (25 mL). The toluene layers were combined and concentrated under reduced pressure to give methyl 4-cyano-3-hydroxy-4-methylpentanoate (7.13 g, 41.6 mmol). The yield was 85% relative to 4-cyano-3-hydroxy-4-methylpentanoic acid.
Name
4-Cyano-3-hydroxy-4-methylpentanoic acid
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
potassium carbonate
Quantity
10.16 g
Type
reactant
Reaction Step Two
Name
Dimethyl sulfate
Quantity
8.03 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
40 mL
Type
reactant
Reaction Step Four
Name
toluene
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
methyl 4-cyano-3-hydroxy-4-methylpentanoate
Yield
85%

Identifiers

REACTION_CXSMILES
[C:1]([C:3]([CH3:11])([CH3:10])[CH:4]([OH:9])[CH2:5][C:6]([OH:8])=[O:7])#[N:2].[C:12](=O)([O-])[O-].[K+].[K+].S(OC)(OC)(=O)=O.Cl>CN(C=O)C.C1(C)C=CC=CC=1>[C:1]([C:3]([CH3:11])([CH3:10])[CH:4]([OH:9])[CH2:5][C:6]([O:8][CH3:12])=[O:7])#[N:2] |f:1.2.3|

Inputs

Step One
Name
4-Cyano-3-hydroxy-4-methylpentanoic acid
Quantity
7.7 g
Type
reactant
Smiles
C(#N)C(C(CC(=O)O)O)(C)C
Name
DMF
Quantity
50 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
potassium carbonate
Quantity
10.16 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
Dimethyl sulfate
Quantity
8.03 g
Type
reactant
Smiles
S(=O)(=O)(OC)OC
Step Four
Name
hydrochloric acid
Quantity
40 mL
Type
reactant
Smiles
Cl
Step Five
Name
toluene
Quantity
50 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After partitioning
CUSTOM
Type
CUSTOM
Details
a toluene layer was separated
EXTRACTION
Type
EXTRACTION
Details
an aqueous layer was extracted again with toluene (25 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
methyl 4-cyano-3-hydroxy-4-methylpentanoate
Type
product
Smiles
C(#N)C(C(CC(=O)OC)O)(C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 41.6 mmol
AMOUNT: MASS 7.13 g
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 84.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.